Cas no 149771-12-0 (Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
• CAS No: 149771-12-0
• MF: C₉H₉F₃N₂O₂S
• MW: 266.240171194077
• CID: 1322378
• PubChem ID: 10468091
• Update Time: 2025-04-20

Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
• ETHYL 4-(TRIFLUOROMETHYL)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE
• ethyl 4-trifluoromethyl-2-methylthio-5-pyrimidinecarboxylate
• BUTTPARK 17916-28
• BUTTPARK 179\16-28
• C9H9F3N2O2S
• UGTPXLQYOPJVTK-UHFFFAOYSA-N
• CS-0079030
• 2-methylthio-4-trifluoromethylpyrimidine-5-carboxylic acid ethyl ester
• Ethyl 2-(methylthio)-4-(trifluoromethyl)pyrimidine-5-carboxylate
• J-520647
• AKOS023116402
• ETHYL2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLATE
• 149771-12-0
• Ethyl 2-methylthio-4-(trifluoromethyl)pyrimidine-5-carboxylate
• SCHEMBL26333855
• Ethyl 2-methylsulfanyl-4-(trifluoromethyl)pyrimidine-5-carboxylate

• Inchi： 1S/C9H9F3N2O2S/c1-3-16-7(15)5-4-13-8(17-2)14-6(5)9(10,11)12/h4H,3H2,1-2H3
• InChI Key： UGTPXLQYOPJVTK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OCC)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 266.03400
• Monoisotopic Mass: 266.03368319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38000
• LogP: 2.39400